Cas no 1000342-83-5 (6-Methoxy-1H-pyrrolo[3,2-c]pyridin-2(3H)-one)

• Product Name: 6-Methoxy-1H-pyrrolo[3,2-c]pyridin-2(3H)-one
• CAS No: 1000342-83-5
• MF: C₈H₈N₂O₂
• MW: 164.161321640015
• MDL: MFCD08690139
• CID: 840615
• PubChem ID: 24729222
• Update Time: 2025-11-01

6-Methoxy-1H-pyrrolo[3,2-c]pyridin-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-1H-pyrrolo[3,2-c]pyridin-2(3H)-one
• 6-methoxy-1,3-dihydropyrrolo[3,2-c]pyridin-2-one
• 6-Methoxy-5-aza-2-oxindole
• 1,3-DIHYDRO-6-METHOXY-2H-PYRROLO[3,2-C]PYRIDIN-2-ONE
• 6-METHOXY-1H,2H,3H-PYRROLO[3,2-C]PYRIDIN-2-ONE
• AB48334
• AK141019
• SureCN669630
• 1000342-83-5
• AKOS006289049
• 6-METHOXY-1,3-DIHYDRO-2H-PYRROLO[3,2-C]PYRIDIN-2-ONE
• 2H-PYRROLO[3,2-C]PYRIDIN-2-ONE, 1,3-DIHYDRO-6-METHOXY-
• EN300-6762380
• BUGZFDHAKYTHAM-UHFFFAOYSA-N
• D72983
• CS-0058501
• DB-186427
• Z1198180903
• SCHEMBL669630
• DTXSID10646635

• MDL： MFCD08690139
• Inchi： 1S/C8H8N2O2/c1-12-8-3-6-5(4-9-8)2-7(11)10-6/h3-4H,2H2,1H3,(H,10,11)
• InChI Key： BUGZFDHAKYTHAM-UHFFFAOYSA-N
• SMILES： O(C)C1=CC2=C(C=N1)CC(N2)=O

Computed Properties

• Exact Mass: 164.058577502g/mol
• Monoisotopic Mass: 164.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 51.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 6-Methoxy-1H-pyrrolo[3,2-c]pyridin-2(3H)-one

6-Methoxy-1H-pyrrolo[3,2-c]pyridin-2(3H)-one: A Comprehensive Overview

The compound 6-Methoxy-1H-pyrrolo[3,2-c]pyridin-2(3H)-one (CAS No. 1000342-83-5) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolopyridines, which are heterocyclic compounds characterized by a fused pyrrole and pyridine ring system. The presence of the methoxy group at the 6-position introduces unique electronic and steric properties, making it a valuable substrate for further chemical modifications and biological evaluations.

Recent studies have highlighted the potential of 6-Methoxy-1H-pyrrolo[3,2-c]pyridin-2(3H)-one as a scaffold for drug discovery. Researchers have explored its ability to act as a kinase inhibitor, particularly in the context of cancer therapy. The compound's structure allows for interactions with critical residues in the ATP-binding pocket of various kinases, making it a promising lead compound for developing anti-cancer agents. Furthermore, its methoxy group enhances solubility and bioavailability, which are crucial factors for drug candidates.

In terms of synthesis, 6-Methoxy-1H-pyrrolo[3,2-c]pyridin-2(3H)-one can be prepared through a variety of routes, including cyclization reactions of appropriately substituted precursors. One notable method involves the intramolecular cyclization of a dienamine intermediate, which forms the pyrrolopyridine core under mild conditions. This approach not only simplifies the synthesis but also allows for easy functionalization at various positions on the ring system.

The pharmacokinetic properties of 6-Methoxy-1H-pyrrolo[3,2-c]pyridin-2(3H)-one have been extensively studied in preclinical models. Results indicate that the compound exhibits favorable absorption and distribution profiles, with moderate clearance rates. These characteristics suggest that it could be suitable for oral administration in humans. Additionally, preliminary toxicity studies have shown that the compound has a relatively low toxicity profile, further supporting its potential as a therapeutic agent.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on 6-Methoxy-1H-pyrrolo[3,2-c]pyridin-2(3H)-one. These studies have provided insights into its binding modes with various protein targets, including kinases and other enzymes implicated in diseases such as cancer and neurodegenerative disorders. The results underscore the importance of the methoxy group in stabilizing key interactions within these binding sites.

In conclusion, 6-Methoxy-1H-pyrrolo[3,2-c]pyridin-2(3H)-one (CAS No. 1000342-83-5) is a versatile compound with significant potential in drug discovery and development. Its unique structure, favorable pharmacokinetic properties, and promising biological activity make it an attractive target for further research. As ongoing studies continue to unravel its full potential, this compound is poised to play a pivotal role in advancing novel therapeutic strategies for various diseases.